Ethyl 3-[(2,4-dimethoxybenzoyl)amino]benzoate

• Molecular Formula: C18H19NO5
• Molecular Weight: 329.3 g/mol
• IUPAC Name: ethyl 3-[(2,4-dimethoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C18H19NO5/c1-4-24-18(21)12-6-5-7-13(10-12)19-17(20)15-9-8-14(22-2)11-16(15)23-3/h5-11H,4H2,1-3H3,(H,19,20)
• InChI Key: XBCXDMBPFXUIPT-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)C2=C(C=C(C=C2)OC)OC

Description

Ethyl 3-[(2,4-dimethoxybenzoyl)amino]benzoate, commonly known as ethyl-DMB, is a chemical compound that has gained considerable attention in the scientific community due to its potential applications in various fields. Ethyl-DMB is a synthetic compound that belongs to the family of benzamides and is used in several scientific research applications.

Scientific Research Applications

Ethyl-DMB has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Ethyl-DMB has also been studied for its potential anti-inflammatory and neuroprotective effects.

Mechanism of Action

The mechanism of action of ethyl-DMB is not fully understood. However, it is believed to inhibit the activity of various enzymes, including histone deacetylases and topoisomerases. Ethyl-DMB has also been shown to induce the expression of certain genes involved in apoptosis and cell cycle regulation.
Biochemical and Physiological Effects:
Ethyl-DMB has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of histone deacetylases, which play a crucial role in gene expression and epigenetic regulation. Ethyl-DMB has also been shown to inhibit angiogenesis, which is the process of forming new blood vessels. Additionally, it has been shown to induce apoptosis, which is the process of programmed cell death.

Advantages and Limitations for Lab Experiments

Ethyl-DMB has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It has also been shown to have low toxicity and is well-tolerated in animal studies. However, one limitation of using ethyl-DMB in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the use of ethyl-DMB. One potential application is in the treatment of cancer. Ethyl-DMB has been shown to inhibit the growth of cancer cells and could potentially be used in combination with other anticancer drugs to improve treatment outcomes. Additionally, ethyl-DMB has been shown to have potential anti-inflammatory and neuroprotective effects, which could make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is needed to fully understand the mechanism of action of ethyl-DMB and its potential applications in various fields.
Conclusion:
Ethyl 3-[(2,4-dimethoxybenzoyl)amino]benzoate is a synthetic compound that has gained considerable attention in the scientific community due to its potential applications in various fields. It has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. Ethyl-DMB has several advantages for lab experiments, including its low toxicity and ease of synthesis. However, its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. Further research is needed to fully understand the potential applications of ethyl-DMB in various fields.

Synthesis Methods

The synthesis of ethyl-DMB involves the reaction of 2,4-dimethoxybenzoic acid with ethyl chloroformate, followed by the reaction of the resulting intermediate with 2-aminobenzoic acid. The final product is obtained after purification by column chromatography.